Cas no 1062517-17-2 (4-chloro-6,7-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine)

• Product Name: 4-chloro-6,7-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine
• CAS No: 1062517-17-2
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• MDL: MFCD17012963
• CID: 1097795
• PubChem ID: 118798244
• Update Time: 2025-09-26

4-chloro-6,7-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6,7-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine
• SY322160
• SB16016
• P11991
• BS-42921
• MFCD17012963
• 1062517-17-2
• CS-0056711

• MDL： MFCD17012963
• Inchi： 1S/C8H8ClN3/c1-4-5(2)12-7-6(4)10-3-11-8(7)9/h3,12H,1-2H3
• InChI Key： BOYSWHUWIKWEFX-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C(C)=C(C)N2)N=CN=1

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 41.6Ų